Cas no 2229361-97-9 ({4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride)

• Product Name: {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride
• CAS No: 2229361-97-9
• MF: C₁₂H₁₆FNO₃S
• MW: 273.323745727539
• CID: 6300759
• PubChem ID: 165703602
• Update Time: 2025-07-18

{4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride
• 2229361-97-9
• {4-[(morpholin-4-yl)methyl]phenyl}methanesulfonyl fluoride
• EN300-1987414

• Inchi： 1S/C12H16FNO3S/c13-18(15,16)10-12-3-1-11(2-4-12)9-14-5-7-17-8-6-14/h1-4H,5-10H2
• InChI Key： RMNLYVDYXQFHRS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)CN1CCOCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 273.08349271g/mol
• Monoisotopic Mass: 273.08349271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Additional information on {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride

Introduction to {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride (CAS No. 2229361-97-9)

{4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride (CAS No. 2229361-97-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in various chemical transformations. The unique structure of {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride makes it a valuable reagent in the synthesis of complex molecules, particularly those with biological activity.

The molecular structure of {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride consists of a phenyl ring substituted with a morpholine moiety and a sulfonyl fluoride functional group. The morpholine ring, a six-membered heterocycle containing one nitrogen and one oxygen atom, imparts significant stability and solubility to the compound. The sulfonyl fluoride group, on the other hand, is highly reactive and can participate in various chemical reactions, including nucleophilic substitution and addition reactions.

In recent years, {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The reactivity of the sulfonyl fluoride group allows for the introduction of diverse functional groups, which can be tailored to achieve specific biological activities. For instance, researchers have utilized this compound to synthesize inhibitors of various enzymes, such as kinases and proteases, which are implicated in numerous diseases including cancer and neurodegenerative disorders.

Recent studies have also explored the use of {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride in the development of imaging agents for diagnostic purposes. The ability to modify the compound's structure through chemical synthesis enables the creation of molecules with specific binding properties to target tissues or cells. This has significant implications for non-invasive diagnostic techniques, such as positron emission tomography (PET) and magnetic resonance imaging (MRI).

The synthetic versatility of {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride is further highlighted by its role in combinatorial chemistry. Combinatorial approaches involve the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired properties. By using this compound as a building block, researchers can generate a diverse array of derivatives with varying functionalities, thereby accelerating the drug discovery process.

In addition to its applications in medicinal chemistry, {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride has been investigated for its potential use in materials science. The unique electronic properties of the compound make it suitable for applications in organic electronics and photovoltaic devices. For example, researchers have explored its use as a dopant or additive in organic semiconductors to enhance their performance.

The safety and environmental impact of {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride are also important considerations in its development and application. While sulfonyl fluorides are generally considered safe when handled properly, it is crucial to follow standard laboratory protocols to ensure safe handling and disposal. Additionally, ongoing research is focused on developing more sustainable synthetic methods to reduce the environmental footprint associated with the production of this compound.

In conclusion, {4-(morpholin-4-yl)methylphenyl}methanesulfonyl fluoride (CAS No. 2229361-97-9) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and diagnostic imaging. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel pharmaceuticals and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on science and technology.